Cas no 3539-97-7 ((S)-1,1,1-Trifluoroisopropanol)

(S)-1,1,1-Trifluoroisopropanol structure
3539-97-7 structure
Product Name:(S)-1,1,1-Trifluoroisopropanol
CAS No:3539-97-7
MF:C3H5F3O
MW:114.066411733627
MDL:MFCD06797331
CID:2190129
PubChem ID:6999971
Update Time:2025-04-21

(S)-1,1,1-Trifluoroisopropanol Chemical and Physical Properties

Names and Identifiers

    • (S)-1,1,1-trifluoro-2-propanol
    • (S)-(-)-1,1,1-trifluoro-2-propanol
    • (S)-1,1,1-Trifluoroisopropanol
    • (S)-1,1,1-Trifluoro-propan-2-ol
    • (s)-trifluoroisopropanol
    • (S)-1,1,1-Trifluoropropan-2-ol, high purity/enatiomeric excess
    • 3539-97-7
    • (25)-1,1,1-trifluoropropan-2-ol
    • (S)-1,1,1-Trifluoropropanol
    • (S)-1,1,1-trifluoropropan-2-ol
    • AKOS017343750
    • 17556-48-8
    • EN300-1929750
    • (S)-1,1,1-trifluor-2-propanol
    • SCHEMBL11569
    • CS-0130643
    • AS-76114
    • (2S)-1,1,1-trifluoropropan-2-ol
    • DB-290229
    • 2-PROPANOL, 1,1,1-TRIFLUORO-, (2S)-
    • DTXSID10426459
    • MFCD06797331
    • DTXCID90377293
    • 690-088-2
    • MDL: MFCD06797331
    • Inchi: 1S/C3H5F3O/c1-2(7)3(4,5)6/h2,7H,1H3/t2-/m0/s1
    • InChI Key: GILIYJDBJZWGBG-REOHCLBHSA-N
    • SMILES: FC([C@H](C)O)(F)F

Computed Properties

  • Exact Mass: 114.02924926g/mol
  • Monoisotopic Mass: 114.02924926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 67.0±35.0 ºC (760 Torr),
  • Flash Point: 38.8±17.0 ºC,
  • Solubility: Dissolution (76 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 0.92950

(S)-1,1,1-Trifluoroisopropanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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(S)-1,1,1-Trifluoroisopropanol
3539-97-7 97%
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$100 2024-07-21
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TRC
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abcr
AB289961-1 g
(S)-1,1,1-Trifluoroisopropanol, 97%, ee 98%; .
3539-97-7 97%
1g
€399.00 2023-02-04
abcr
AB289961-5 g
(S)-1,1,1-Trifluoroisopropanol, 97%, ee 98%; .
3539-97-7 97%
5g
€1,250.00 2023-02-04
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